Cas no 1262001-21-7 (5-(5-Cyano-2-fluorophenyl)-2-fluorophenol)

• Product Name: 5-(5-Cyano-2-fluorophenyl)-2-fluorophenol
• CAS No: 1262001-21-7
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD18313713
• CID: 2768602
• PubChem ID: 53219394
• Update Time: 2025-10-28

5-(5-Cyano-2-fluorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313713
• 4',6-Difluoro-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 5-(5-Cyano-2-fluorophenyl)-2-fluorophenol, 95%
• DTXSID20684245
• 5-(5-CYANO-2-FLUOROPHENYL)-2-FLUOROPHENOL
• 1262001-21-7
• 5-(5-Cyano-2-fluorophenyl)-2-fluorophenol

• MDL： MFCD18313713
• Inchi： 1S/C13H7F2NO/c14-11-3-1-8(7-16)5-10(11)9-2-4-12(15)13(17)6-9/h1-6,17H
• InChI Key： FIGFCOORGMCWIK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 231.04957017Da
• Monoisotopic Mass: 231.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44Ų

Additional information on 5-(5-Cyano-2-fluorophenyl)-2-fluorophenol

5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol: A Comprehensive Overview

5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol is a compound with the CAS number 1262001-21-7, representing a unique structure that combines cyano and fluoro substituents on a phenolic framework. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure, which features a cyano group at the 5-position of one phenyl ring and fluoro substituents at the 2-position of both rings, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of fluorine atoms in 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol enhances its lipophilicity and bioavailability, making it a promising candidate for medicinal chemistry applications. Researchers have explored its role as a potential lead compound for developing treatments targeting various diseases, including cancer and neurodegenerative disorders. The cyano group further adds to its versatility, enabling it to participate in diverse chemical reactions such as nucleophilic substitutions and cross-coupling reactions.

The synthesis of 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution. These methods allow for precise control over the substitution patterns on the aromatic rings, ensuring high purity and yield. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for large-scale production in industrial settings.

In terms of physical properties, 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials. Additionally, the compound's fluorescence properties have been investigated, revealing moderate quantum yields that could be advantageous in sensing and imaging technologies.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol, providing insights into its electronic structure and reactivity. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which are critical for understanding its participation in redox reactions. These studies have also shed light on the compound's ability to act as an electron-deficient aromatic system, making it an attractive substrate for electrophilic aromatic substitution reactions.

The environmental impact of 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol has also been a topic of interest. Biodegradation studies indicate that the compound undergoes slow degradation under aerobic conditions, suggesting the need for careful disposal practices to minimize environmental contamination. Regulatory agencies have established guidelines for handling such compounds to ensure compliance with safety standards and reduce ecological risks.

In conclusion, 5-(5-Cyano-2-Fluorophenyl)-2-Fluorophenol (CAS No: 1262001-21-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with favorable chemical properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.